1. Home
  2. Product
  3. Main Products
  4. aurachin A
aurachin A aurachin A
Brand Name: Vulcanchem
CAS No.: 108354-15-0
VCID: VC0025513
InChI: InChI=1S/C25H33NO3/c1-17(2)10-8-11-18(3)12-9-15-25(5,27)23-16-21-20-13-6-7-14-22(20)26(28)19(4)24(21)29-23/h6-7,10,12-14,23,27H,8-9,11,15-16H2,1-5H3/b18-12+
SMILES: CC1=[N+](C2=CC=CC=C2C3=C1OC(C3)C(C)(CCC=C(C)CCC=C(C)C)O)[O-]
Molecular Formula: C25H33NO3
Molecular Weight: 395.5 g/mol

aurachin A

CAS No.: 108354-15-0

Main Products

VCID: VC0025513

Molecular Formula: C25H33NO3

Molecular Weight: 395.5 g/mol

aurachin A - 108354-15-0

CAS No. 108354-15-0
Product Name aurachin A
Molecular Formula C25H33NO3
Molecular Weight 395.5 g/mol
IUPAC Name (5E)-6,10-dimethyl-2-(4-methyl-5-oxido-1,2-dihydrofuro[2,3-c]quinolin-5-ium-2-yl)undeca-5,9-dien-2-ol
Standard InChI InChI=1S/C25H33NO3/c1-17(2)10-8-11-18(3)12-9-15-25(5,27)23-16-21-20-13-6-7-14-22(20)26(28)19(4)24(21)29-23/h6-7,10,12-14,23,27H,8-9,11,15-16H2,1-5H3/b18-12+
Standard InChIKey ZEUIHPOXFICJIT-LDADJPATSA-N
Isomeric SMILES CC1=[N+](C2=CC=CC=C2C3=C1OC(C3)C(C)(CC/C=C(\C)/CCC=C(C)C)O)[O-]
SMILES CC1=[N+](C2=CC=CC=C2C3=C1OC(C3)C(C)(CCC=C(C)CCC=C(C)C)O)[O-]
Canonical SMILES CC1=[N+](C2=CC=CC=C2C3=C1OC(C3)C(C)(CCC=C(C)CCC=C(C)C)O)[O-]
Synonyms aurachin A
aurachin-A
PubChem Compound 6439172
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19